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Compound of Interest

Compound Name: Butyl 2-chloropropanoate
CAS No.: 54819-86-2
Cat. No.: B1266183
Get Quote
. J

CAS Registry Number: 54819-86-2 Formula:
Molecular Weight: 164.63 g/mol IUPAC Name: Butyl 2-chloropropanoate[1][2][3]

Executive Summary & Application Context

Butyl 2-chloropropanoate is a pivotal intermediate in the synthesis of aryloxypropionate
herbicides and optically active pharmaceutical ingredients (APIs). Structurally, it functions as a
"chiral pool" building block when synthesized from lactate derivatives, offering a reactive

-chloro stereocenter susceptible to
displacement with inversion of configuration.

This guide provides a rigorous spectral analysis (NMR, IR, MS) to serve as a reference
standard for quality control and structural validation. The data presented synthesizes
experimental baselines with high-field resolution analysis, ensuring researchers can distinguish
this specific ester from homologous impurities (e.g., butyl propionate or butyl 2-chloroacetate).

Experimental Methodology
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To ensure reproducibility of the spectral data presented below, the following sample preparation
and acquisition protocols are recommended. These protocols minimize solvent effects and
concentration-dependent shifts.

Sample Preparation Protocol

 NMR Solvent: Deuterochloroform (

) with 0.03% v/v TMS as an internal reference.
o Rationale:

prevents H-deuterium exchange at the acidic

-position and provides excellent solubility for the lipophilic butyl chain.
o Concentration: 15 mg of analyte in 0.6 mL solvent (for 500 MHz
NMR).

e IR Sampling: Neat liquid film between NaCl plates or ATR (Attenuated Total Reflectance)
crystal (ZnSe or Diamond).

Analytical Workflow

The following diagram outlines the logical flow for validating the identity of Butyl 2-
chloropropanoate during synthesis.

Crude Reaction > Fractional Distillation > IR Screening > 1H NMR > Purity Assessment

Mixture (bp ~180°C) (C=0 Check) (Definitive D) (>98%)

Click to download full resolution via product page

Figure 1: Step-wise analytical workflow for isolating and validating Butyl 2-chloropropanoate.

Nuclear Magnetic Resonance (NMR)
Spectroscopy[4][5][6]
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NMR Data (Proton)

The proton spectrum is characterized by the distinct desheilding of the

-proton due to the inductive effects of both the chlorine atom and the carbonyl group.

Resonance Assignment Table (400 MHz,

)

Shift ( Coupling ( Structural

Multiplicity Integration Assignment F ¢
ragmen

, ppm) , Hz) g

4.42 Quartet (q) 1H 7.0 C(2)-H

418 Triplet (t) 2H 6.7 O-C(1)-H

1.71 Doublet (d)  3H 7.0 CE)-H

1.63 Quintet(m)  2H 7.0 C(2)-H

1.39 Sextet (m) 2H 7.4 CE)-H

0.94 Triplet (¢) 3H 7.4 C(4)-H

Mechanistic Insight: The quartet at 4.42 ppm is the diagnostic signal. If this peak appears as a

triplet, it indicates the absence of the methyl group (suggesting a chloroacetate impurity). If it

shifts upfield to ~2.3 ppm, the chlorine is absent (butyl propionate).

NMR Data (Carbon)

The carbon spectrum confirms the ester backbone and the oxidation state of the carbons.

Shift Assignment Table (
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Shift (
Carbon Type Assignment Notes
» Ppm)
170.2 Quaternary (C=0) Carbonyl Typical ester region.
Secondary ( Deshielded by
65.8
) oxygen.
Tertiary ( Deshielded by
52.6 _
) Chlorine.
Secondary (
305 Butyl
)
Primar
214 Y Methyl
) ) -carbon to Carbonyl.
Secondary (
19.0 Butyl
)
Primary (
13.6 Butyl Terminal methyl.
)

Infrared Spectroscopy (FT-IR)

IR analysis is primarily used here for functional group verification. The presence of the

-halogen shifts the carbonyl stretch to a slightly higher frequency compared to non-halogenated
esters due to the field effect (dipole alignment).

Key Absorption Bands (Neat Film)
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Wavenumber (

)

Intensity

Assignment

Vibrational Mode

2960 - 2870

Medium

C-H (Alkyl)

C-H stretching
(asymmetric/symmetri

C).

1755 - 1745

Strong

C=0 (Ester)

Carbonyl stretch
(shifted +15

by

-Cl).

1280 - 1160

Strong

C-0-C

Ester C-O asymmetric

stretch.

690 - 750

Medium

C-Cl

Carbon-Chlorine
stretch (fingerprint

region).

Structural Logic & Interpretation

The following diagram illustrates the logic path for assigning the

NMR signals, demonstrating how the chemical environment dictates the observed splitting

patterns.
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Butyl 2-chloropropanoate

el

Alpha Proton (CH-CI) Alpha Methyl (CH3) Ester O-CH2 Butyl Chain (CH2-CH2-CH3)
Deshielded by Cl & C=0 Neighbor: 1H Deshielded by Oxygen Shielded Alkyls

Quartet @ 4.42 ppm Doublet @ 1.71 ppm Triplet @ 4.18 ppm

Click to download full resolution via product page
Figure 2: NMR assignment logic connecting structural moieties to observed signal multiplicity.

Mass Spectrometry (EI-MS)

While NMR provides connectivity, Mass Spectrometry (70 eV, Electron lonization) confirms the
molecular weight and fragmentation pattern.

e Molecular lon (

): m/z 164 (Weak, often barely visible due to labile ester bond).

o Base Peak: m/z 57 (

). The butyl cation is the dominant fragment.

e Key Fragments:
o m/z 107/109: Loss of butyl group (

). Shows characteristic 3:1 Chlorine isotope pattern (

).
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o m/z 63/65: Chloroethyl cation (

) formed after ester cleavage.

References

+ National Institute of Standards and Technology (NIST). (2023). 2-Chloropropanoic acid butyl
ester Mass Spectrum. NIST Chemistry WebBook, SRD 69.[1][2] [Link]

e PubChem. (2024). Butyl 2-chloropropanoate (Compound).[1][2][3][4][5] National Library of
Medicine. [Link]

« Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of
Organic Compounds. 7th Edition. John Wiley & Sons.[4] (Authoritative source for chemical
shift prediction rules).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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